Cas no 1807440-10-3 (4-Bromo-2-methyl-3-nitrocinnamic acid)

• Product Name: 4-Bromo-2-methyl-3-nitrocinnamic acid
• CAS No: 1807440-10-3
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 4977515
• Update Time: 2025-06-09

4-Bromo-2-methyl-3-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methyl-3-nitrocinnamic acid

• Inchi： 1S/C10H8BrNO4/c1-6-7(3-5-9(13)14)2-4-8(11)10(6)12(15)16/h2-5H,1H3,(H,13,14)/b5-3+
• InChI Key： KAJRQSZGZFULCY-HWKANZROSA-N
• SMILES： BrC1C=CC(/C=C/C(=O)O)=C(C)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1

Additional information on 4-Bromo-2-methyl-3-nitrocinnamic acid

Professional Introduction to 4-Bromo-2-methyl-3-nitrocinnamic Acid (CAS No. 1807440-10-3)

4-Bromo-2-methyl-3-nitrocinnamic acid, with the chemical formula C₉H₇BrNO₄, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, identified by its CAS number CAS No. 1807440-10-3, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The presence of both bromine and nitro functional groups makes it a valuable intermediate in various chemical transformations, particularly in the synthesis of more complex molecules.

The structural features of 4-Bromo-2-methyl-3-nitrocinnamic acid contribute to its reactivity and utility in multiple domains. The bromine atom at the 4-position and the methyl group at the 2-position introduce specific electronic and steric properties, which can be exploited in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active compounds. Additionally, the nitro group at the 3-position can be reduced to an amine, providing a pathway to introduce amine functionalities into the molecule, which is crucial for further derivatization and drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 4-Bromo-2-methyl-3-nitrocinnamic acid serve as building blocks in the synthesis of potential drug candidates. For instance, studies have explored its use in generating derivatives that exhibit anti-inflammatory, anticancer, and antimicrobial properties. The ability to modify its structure through various chemical reactions allows researchers to fine-tune its pharmacological profile, making it a promising candidate for further investigation.

The pharmaceutical industry has been particularly interested in exploring the potential of halogenated cinnamic acids due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The bromine atom in 4-Bromo-2-methyl-3-nitrocinnamic acid facilitates its participation in palladium-catalyzed reactions, which are widely used in medicinal chemistry for constructing complex molecular frameworks. This characteristic makes it an invaluable asset in the synthetic toolbox of pharmaceutical chemists.

The nitro group present in this compound also plays a crucial role in its reactivity. Nitro compounds are known for their ability to undergo reduction to form valuable amine derivatives. This transformation is particularly useful in drug development, where amine functionalities are often essential for binding to biological targets. Moreover, the electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, affecting its interactions with biological receptors.

Recent advancements in synthetic methodologies have further highlighted the importance of 4-Bromo-2-methyl-3-nitrocinnamic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective modifications of this compound. These methods have opened new avenues for synthesizing complex molecules with high precision, which is critical for developing novel therapeutics.

The versatility of 4-Bromo-2-methyl-3-nitrocinnamic acid extends beyond pharmaceutical applications. It has also been utilized in materials science and agrochemical research. For example, its derivatives have been explored as precursors for organic electronic materials, where their ability to form stable conjugated systems is highly beneficial. Additionally, modifications of this compound have led to the development of novel agrochemicals with enhanced biological activity.

In conclusion, 4-Bromo-2-methyl-3-nitrocinnamic acid (CAS No. 1807440-10-3) is a multifaceted compound with significant implications in various scientific fields. Its unique structural features make it a valuable intermediate for synthetic chemistry and a promising candidate for drug development. As research continues to uncover new applications and methodologies, this compound is poised to play an even greater role in advancing scientific knowledge and innovation.